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Compound of Interest

Compound Name: ICG-Sulfo-OSu sodium

Cat. No.: B11826946 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper handling and disposal of ICG-Sulfo-OSu sodium salt. Adherence to

these procedures is critical for ensuring laboratory safety and regulatory compliance.

Researchers, scientists, and drug development professionals utilizing ICG-Sulfo-OSu sodium
salt must be proficient in its safe disposal. This guide offers a step-by-step protocol for the

chemical inactivation and subsequent disposal of this reagent, minimizing environmental

impact and workplace hazards. The following procedures are designed to be integrated into

standard laboratory operating protocols.

Chemical and Safety Data
A summary of the key quantitative data for ICG-Sulfo-OSu sodium salt is presented below.

This information is essential for a comprehensive understanding of the chemical's properties

and for conducting a thorough risk assessment prior to handling and disposal.
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Property Value Reference

CAS Number 190714-28-4 [1][2][3][4]

Molecular Formula C49H52N3NaO10S2

Molecular Weight 930.07 g/mol

Appearance
Dark green to dark blue

powder

Solubility
Soluble in DMSO (62.5

mg/mL)

Storage Temperature
2-8°C, protected from moisture

and light

Known Hazards
May cause skin, eye, and

respiratory irritation.

Incompatible Materials
Strong oxidizing agents,

moisture.

Hazardous Decomposition

Products

Oxides of carbon, nitrogen,

and sulfur; sodium oxides.

Experimental Protocol for Safe Disposal
The primary reactive moiety of ICG-Sulfo-OSu sodium salt is the N-hydroxysuccinimide (NHS)

ester. This group is susceptible to hydrolysis, which effectively deactivates the molecule,

rendering it unable to react with primary amines. The following protocol leverages this property

for safe disposal.

Objective: To chemically neutralize ICG-Sulfo-OSu sodium salt waste prior to disposal.

Materials:

ICG-Sulfo-OSu sodium salt waste (solid or dissolved in a water-miscible solvent like

DMSO).

1 M Sodium Hydroxide (NaOH) solution or 1 M Sodium Bicarbonate (NaHCO₃) solution.
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Appropriate personal protective equipment (PPE): lab coat, safety goggles, and chemical-

resistant gloves.

Fume hood.

Glass beaker or flask of appropriate size.

Stir bar and stir plate.

pH indicator strips or a calibrated pH meter.

Labeled hazardous waste container.

Procedure:

Preparation: Conduct all steps in a certified chemical fume hood. Ensure all necessary PPE

is worn correctly.

Dissolution: If the ICG-Sulfo-OSu waste is in solid form, dissolve it in a minimal amount of a

water-miscible solvent such as DMSO.

Hydrolysis/Quenching:

Place the vessel containing the ICG-Sulfo-OSu solution on a stir plate and begin gentle

agitation.

Slowly add a 1 M solution of sodium bicarbonate to the ICG-Sulfo-OSu waste. A general

guideline is to add at least 10 volumes of the sodium bicarbonate solution relative to the

volume of the organic solvent used.

Alternatively, for more rapid hydrolysis, a 1 M NaOH solution can be carefully added. This

reaction may be exothermic, so slow addition and monitoring are crucial.

Reaction Incubation: Stir the mixture at room temperature for a minimum of four hours. This

allows for the complete hydrolysis of the reactive NHS ester.

Neutralization and Verification (if NaOH was used): If 1 M NaOH was used for hydrolysis,

neutralize the resulting solution by adding an appropriate acid (e.g., 1 M HCl) until the pH is
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between 6 and 8. Verify the pH using indicator strips or a pH meter.

Waste Collection: Transfer the deactivated ICG solution to a properly labeled hazardous

waste container. The label must include the chemical names of all components in the

mixture.

Disposal of Contaminated Materials: All materials that have come into contact with ICG-
Sulfo-OSu sodium salt, including pipette tips, gloves, and empty vials, should be collected

in a sealed bag and disposed of as solid chemical waste.

Final Disposal: Arrange for the pickup and disposal of the hazardous waste container by your

institution's Environmental Health and Safety (EHS) department.

Disposal Workflow and Logic
The following diagrams illustrate the decision-making process and the chemical rationale

behind the disposal procedure.
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Preparation

Waste Assessment

Chemical Deactivation

Final Disposal

Start: ICG-Sulfo-OSu Waste

Don Appropriate PPE

Work in Fume Hood

Solid or Solution?

Collect contaminated solids
in separate hazardous waste bag

Dissolve in minimal
water-miscible solvent (e.g., DMSO)

Solid

Add 1M NaHCO3 (>=10 vol)
or 1M NaOH cautiously

Solution

Stir at RT for >= 4 hours

Was NaOH used?

Neutralize to pH 6-8

Yes

Collect liquid in labeled
hazardous waste container

No

Contact EHS for pickup

End of Procedure
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Disposal Workflow for ICG-Sulfo-OSu Sodium Salt.
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Process

ICG-Sulfo-OSu
(Reactive NHS Ester)

Hydrolysis
(Quenching)

Aqueous Base
(e.g., NaHCO3 or NaOH)

ICG-Sulfo-Carboxylic Acid
(Deactivated)

N-Hydroxysuccinimide
(Byproduct)
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Chemical Deactivation of ICG-Sulfo-OSu via Hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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